A Pt/Al2O3-supported metal–organic framework film as the size-selective core–shell hydrogenation catalyst†
Chemical Communications Pub Date: 2016-05-05 DOI: 10.1039/C6CC03096C
Abstract
The substituted imidazolate-based MOF (SIM-1) easily forms a homogeneous layer at the surface of millimetric platinum-loaded alumina beads. This new core–shell SIM-1@Pt/Al2O3 catalyst shows the fine molecular sieving effect for the Pt-catalyzed hydrogenation of carbon–carbon double bonds.
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